N1-(2,6-dimethylphenyl)-N2-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)oxalamide

• IUPAC Name: N'-(2,6-dimethylphenyl)-N-[2-(4-methylpiperazin-1-yl)-2-thiophen-3-ylethyl]oxamide
• InChI: InChI=1S/C21H28N4O2S/c1-15-5-4-6-16(2)19(15)23-21(27)20(26)22-13-18(17-7-12-28-14-17)25-10-8-24(3)9-11-25/h4-7,12,14,18H,8-11,13H2,1-3H3,(H,22,26)(H,23,27)
• InChI Key: CXJQJLUDIRIYMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C(=O)NCC(C2=CSC=C2)N3CCN(CC3)C
• Molecular Formula: C21H28N4O2S
• Molecular Weight: 400.5 g/mol

Description

N1-(2,6-dimethylphenyl)-N2-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C21H28N4O2S and its molecular weight is 400.54. The purity is usually 95%.
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Scientific Research Applications

Fluorescent Probes and Metal Ion Detection

• A study on polythiophene-based conjugated polymers, including a derivative similar to N1-(2,6-dimethylphenyl)-N2-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)oxalamide, demonstrated their effectiveness as fluorescent probes. These polymers show high selectivity and sensitivity towards certain metal ions like Hg2+ and Cu2+, offering potential applications in detecting these ions in aqueous solutions (Guo et al., 2014).

Synthesis and Biological Evaluation

• Research on N-arylpiperazine-1-carboxamide derivatives, closely related to the compound of interest, has shown potent androgen receptor antagonist activities. These studies indicate potential applications in the treatment of conditions like prostate cancer (Kinoyama et al., 2005).
• Another study involving thiazolidinone derivatives, which incorporated elements similar to this compound, evaluated their antimicrobial activity against various bacterial and fungal strains (Patel et al., 2012).

Antidepressant and Anxiolytic Effects

• A study investigating phenylpiperazine derivatives demonstrated their potential as antidepressant and anxiolytic agents. These compounds showed high or moderate affinity for several receptors, including 5-HT1A and 5-HT7, suggesting their utility in treating depression and anxiety (Pytka et al., 2015).

Anticonvulsant Properties

• Research on 3,4-dialkyloxy thiophene bishydrazones, structurally related to the compound , highlighted their potential as anticonvulsants. These compounds showed effectiveness in various seizure models, establishing their relevance in developing new anticonvulsant drugs (Kulandasamy et al., 2009).